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Compound of Interest

Compound Name: 2,6-Dibromo-4-methoxypyridine

Cat. No.: B039753

An In-depth Technical Guide on the Solubility and Stability of 2,6-Dibromo-4-methoxypyridine

Introduction

2,6-Dibromo-4-methoxypyridine is a halogenated pyridine derivative utilized as a key
intermediate in the synthesis of pharmaceuticals and agrochemicals.[1] Its chemical structure,
featuring two bromine atoms and a methoxy group on a pyridine ring, imparts unique reactivity
and makes it a versatile building block in medicinal chemistry and materials science.[1][2]
Understanding the solubility and stability of this compound is critical for its effective use in
synthesis, formulation, purification, and storage.[3] This document provides a comprehensive
overview of the available data on the solubility and stability of 2,6-Dibromo-4-
methoxypyridine, supplemented with detailed experimental protocols for researchers.

Chemical and Physical Properties

2,6-Dibromo-4-methoxypyridine is an off-white crystalline powder.[1] A summary of its key
physical and chemical properties is presented below.
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Property Value Reference
CAS Number 117873-72-0 [1][4]
Molecular Formula CeHsBraNO [1]
Molecular Weight 266.92 g/mol [1]

Melting Point 3(2:8-131 °C/133-137°C/ 136 41[5]
Appearance Off-white crystalline powder [1]

Boiling Point (Predicted) 283.0+35.0°C [5]

Density (Predicted) 1.919 + 0.06 g/cm3 [5]

Flash Point (Predicted) 124.9 °C [5]

Solubility Profile

Quantitative solubility data for 2,6-Dibromo-4-methoxypyridine in a wide range of solvents is
not extensively documented in publicly available literature. However, qualitative data has been

reported.
Solvent Solubility Reference
Water Insoluble [4]
Acetonitrile (ACN) Soluble [4]

The lack of comprehensive data necessitates experimental determination of solubility for
specific applications. A generalized workflow for determining solubility is presented in the
visualization section.

Stability Profile

2,6-Dibromo-4-methoxypyridine is generally considered a stable compound under
recommended storage and handling conditions.[1][4]
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General Stability:

e The compound is stable under recommended temperatures and pressures.[4] Researchers
note its stability and compatibility with various reaction conditions, facilitating its use in
complex synthetic pathways.[1]

Storage Conditions:

» For optimal stability, it is recommended to store the compound in a tightly-closed container in
a cool, dry, and well-ventilated area.[4]

 Recommended storage temperatures are 0-8 °C for short-term storage and -20 °C for long-
term storage.[1][4]

Conditions and Materials to Avoid:

 Incompatible Materials: Avoid strong oxidizing agents.[4]

» Conditions to Avoid: Prevent dust generation during handling.[4]
Hazardous Decomposition:

* When exposed to decomposition-inducing conditions (e.g., high heat), hazardous
decomposition products may be formed, including carbon oxides, hydrogen bromide, and
nitrogen oxides.[4]

Experimental Protocols

Given the limited published data, the following protocols, adapted from standard
methodologies, can be used to determine the solubility and stability of 2,6-Dibromo-4-
methoxypyridine.[3][6][7]

Protocol 1: Solubility Determination (Gravimetric
Method)

This protocol provides a reliable method for quantifying the solubility of a compound in a
specific solvent.[3]
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e Preparation of Saturated Solution:

o Add an excess amount of 2,6-Dibromo-4-methoxypyridine to the chosen solvent (e.g.,
ethanol, DMSO, toluene) in a sealed vial or flask.

o Agitate the mixture at a constant, controlled temperature (e.g., 25 °C) for a sufficient
period (typically 24-48 hours) to ensure equilibrium is reached. A magnetic stirrer or
shaker bath can be used.

e Separation of Undissolved Solid:

o After equilibration, allow the mixture to stand undisturbed at the same temperature to let
the undissolved solid settle.

o Carefully withdraw a known volume of the clear supernatant using a pre-warmed pipette to
prevent precipitation.

o Immediately filter the solution through a syringe filter (e.g., 0.45 um PTFE) into a pre-
weighed, dry container.[8]

e Solvent Evaporation and Mass Determination:
o Accurately weigh the container with the filtered saturated solution.

o Evaporate the solvent completely. This can be achieved using a rotary evaporator, a
vacuum oven at a temperature below the compound's melting point, or by gentle heating
under a stream of inert gas.[8]

o Once the solvent is fully removed, cool the container in a desiccator to room temperature
and weigh it again to determine the mass of the dissolved solid.

» Calculation of Solubility:

o Calculate the solubility using the following formula: Solubility ( g/100 mL) = (Mass of
residue / Volume of aliquot taken) x 100

Protocol 2: Stability Testing (ICH Guideline Approach)
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This protocol outlines a stress testing study to identify degradation pathways and evaluate the
intrinsic stability of the compound.[7]

e Sample Preparation:

o Prepare samples of 2,6-Dibromo-4-methoxypyridine as a solid and, if applicable, in
solution or suspension. Use a single batch for the study.[7]

o Forced Degradation (Stress Testing):

o Thermal Stress: Expose solid samples to elevated temperatures (e.g., in 10°C increments
above the accelerated testing temperature, such as 50°C, 60°C, 70°C) for a defined
period.[7]

o Hydrolytic Stress: Evaluate the susceptibility of the compound to hydrolysis across a wide
range of pH values (e.g., pH 2, pH 7, pH 9). This is typically done by dissolving or
suspending the compound in acidic, neutral, and basic aqueous buffers and heating the
solutions.[7]

o Oxidative Stress: Expose the compound to an oxidizing agent, such as a solution of
hydrogen peroxide, to assess its susceptibility to oxidation.[7]

o Photostability: Expose samples to a controlled light source providing an overall illumination
of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less
than 200 watt-hours/square meter.[9] A control sample should be protected from light (e.qg.,
wrapped in aluminum foil).

e Analysis of Samples:

o At specified time points, analyze the stressed samples against the protected control
sample.

o Use a validated, stability-indicating analytical method, such as High-Performance Liquid
Chromatography (HPLC), to separate the parent compound from any potential
degradation products.
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o Characterize any significant degradation products using techniques like mass
spectrometry (MS) to help elucidate the degradation pathway.

o Data Evaluation:

o Quantify the loss of the parent compound and the formation of degradation products over
time and under each stress condition.

o The results will help establish the intrinsic stability of the molecule, identify likely
degradation products, and determine appropriate storage and handling procedures.[7]

Visualizations

The following diagrams illustrate standardized workflows relevant to the analysis of 2,6-
Dibromo-4-methoxypyridine.
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Solubility Determination Workflow
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Caption: A generalized workflow for determining compound solubility via the gravimetric
method.
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Caption: A workflow for intrinsic stability assessment based on forced degradation studies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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